Cas no 21244-78-0 (2-(2,6-Dichlorophenoxy)acetonitrile)

• Product Name: 2-(2,6-Dichlorophenoxy)acetonitrile
• CAS No: 21244-78-0
• MF: C₈H₅Cl₂NO
• MW: 202.037400007248
• MDL: MFCD00084998
• CID: 252213
• PubChem ID: 2799245
• Update Time: 2025-10-29

2-(2,6-Dichlorophenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2,6-Dichlorophenoxy)acetonitrile
• 2-(2,6-DICHLOROPHENOXY)ACETONITRILE
• Acetonitrile,2-(2,6-dichlorophenoxy)-
• (2,6-dichlorophenoxy)-acetonitrile
• (2,6-Dichlorphenoxy)acetonitril
• 2-(2,6-dichlorophenoxy)ethanenitrile
• 2,6-Dichlorophenyloxyacetonitril
• HMS565H14
• FT-0608412
• DTXSID40384053
• 21244-78-0
• CCG-50177
• AT30767
• MFCD00084998
• SR-01000639575-1
• AKOS008948885
• Maybridge1_008440
• 2,6-Dichlorophenoxyacetonitrile
• DB-008079
• 2-(2,6-Dichlorophenoxy)acetonitrile

• MDL： MFCD00084998
• Inchi： 1S/C8H5Cl2NO/c9-6-2-1-3-7(10)8(6)12-5-4-11/h1-3H,5H2
• InChI Key： LVLKWYRHTDZICQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1OCC#N)Cl

Computed Properties

• Exact Mass: 200.97500
• Monoisotopic Mass: 200.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.372
• Boiling Point: 309°C at 760 mmHg
• Flash Point: 140.7°C
• Refractive Index: 1.555
• PSA: 33.02000
• LogP: 2.89578

2-(2,6-Dichlorophenoxy)acetonitrile Security Information

• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,6-Dichlorophenoxy)acetonitrile

2-(2,6-Dichlorophenoxy)acetonitrile: An Overview of a Versatile Compound

2-(2,6-Dichlorophenoxy)acetonitrile (CAS No. 21244-78-0) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in various scientific and industrial domains. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-(2,6-Dichlorophenoxy)acetonitrile.

Molecular Structure and Physical Properties

The molecular formula of 2-(2,6-Dichlorophenoxy)acetonitrile is C₉H₅Cl₂NO₂, with a molecular weight of approximately 234.04 g/mol. The compound features a dichlorophenyl group attached to an acetonitrile moiety through an ether linkage. This specific arrangement imparts unique chemical and physical properties to the molecule. At room temperature, 2-(2,6-Dichlorophenoxy)acetonitrile is a colorless to pale yellow liquid with a characteristic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone.

Synthesis Methods

The synthesis of 2-(2,6-Dichlorophenoxy)acetonitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2,6-dichlorophenol with chloroacetonitrile in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the esterification of 2,6-dichlorophenol followed by cyanation using potassium cyanide or other cyanating agents. These synthetic methods have been optimized to improve yield and purity, making them suitable for large-scale production.

Biological Activities and Applications

2-(2,6-Dichlorophenoxy)acetonitrile has been investigated for its potential biological activities and applications in various fields. Recent studies have shown that this compound exhibits significant herbicidal activity against a wide range of weeds. Its mechanism of action involves disrupting the photosynthetic process in plants, leading to their demise. This property makes it a valuable candidate for the development of new herbicides with improved efficacy and reduced environmental impact.

In addition to its herbicidal properties, 2-(2,6-Dichlorophenoxy)acetonitrile has also been explored for its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its versatile reactivity allows it to serve as a building block for more complex molecules with diverse biological activities. For instance, it can be used in the synthesis of compounds with antifungal or antibacterial properties, contributing to the development of new therapeutic agents.

Recent Research Advancements

The ongoing research on 2-(2,6-Dichlorophenoxy)acetonitrile continues to uncover new insights into its properties and applications. A recent study published in the Journal of Agricultural and Food Chemistry reported that this compound exhibits potent activity against resistant weed species commonly found in agricultural settings. The researchers also highlighted its low toxicity to non-target organisms and minimal environmental persistence, making it an attractive option for sustainable weed management strategies.

In another study conducted by a team of chemists at a leading research institute, the use of 2-(2,6-Dichlorophenoxy)acetonitrile as a key intermediate in the synthesis of novel antifungal agents was explored. The resulting compounds showed promising activity against several fungal pathogens responsible for plant diseases. These findings underscore the potential of 2-(2,6-Dichlorophenoxy)acetonitrile as a valuable starting material for developing new agrochemicals with enhanced efficacy and safety profiles.

Safety Considerations and Environmental Impact

Safety is a critical aspect when handling any chemical compound. While 2-(2,6-Dichlorophenoxy)acetonitrile is generally considered safe when used under appropriate conditions, it is important to follow standard safety protocols during handling and storage. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

In terms of environmental impact, recent studies have shown that 2-(2,6-Dichlorophenoxy)acetonitrile has low persistence in soil and water environments. It degrades rapidly under natural conditions through microbial degradation and photolysis processes. This rapid degradation helps minimize its potential for bioaccumulation and long-term environmental effects.

Conclusion

2-(2,6-Dichlorophenoxy)acetonitrile, with its unique molecular structure and versatile properties, continues to be an important compound in various scientific and industrial applications. From its role as a herbicide to its potential as an intermediate in pharmaceutical synthesis, this compound offers numerous opportunities for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is clear that 2-(2,6-Dichlorophenoxy)acetonitrile will remain a valuable tool in advancing our understanding and utilization of organic chemistry.